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Compound of Interest

2-[2-(2-
Compound Name:
Chloroethoxy)ethoxy]ethanol

Cat. No.: B139825

Essential Safety and Handling Guide for 2-[2-(2-
Chloroethoxy)ethoxy]ethanol

This guide provides crucial safety and logistical information for the proper handling and
disposal of 2-[2-(2-Chloroethoxy)ethoxy]ethanol (CAS No. 5197-62-6). Adherence to these
procedures is vital for ensuring the safety of laboratory personnel and minimizing
environmental impact.

Chemical Safety Profile:

2-[2-(2-Chloroethoxy)ethoxy]ethanol is classified as a hazardous substance that can cause
skin, eye, and respiratory irritation.[1][2][3] It is also a combustible liquid.[4] Long-term or
repeated exposure may lead to cumulative health effects. Therefore, strict adherence to safety
protocols is mandatory.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-[2-(2-
Chloroethoxy)ethoxy]ethanol.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b139825?utm_src=pdf-interest
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.echemi.com/sds/2-2-2-2-chloroethoxyethoxyethoxyethanol-pid_Rock45628.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.fishersci.com/store/msds?partNumber=AC172270500&countryCode=US&language=en
https://www.benchchem.com/product/b139825
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C6H13CIO3

Molecular Weight 168.62 g/mol

Appearance Clear, colorless liquid

Boiling Point 117 -120°C at 7 hPa

Flash Point 107 °C (224.6 °F) - closed cup
Density 1.16 g/cm3 at 25 °C

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-[2-(2-
Chloroethoxy)ethoxy]ethanol to prevent personal exposure.[1][5]

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[1][5] Standard safety glasses are not sufficient.

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or PVC, are required.[6][5] Always
inspect gloves for integrity before use and avoid all skin contact when removing them.[6]

o Protective Clothing: A lab coat, apron, or other impervious clothing must be worn to
prevent skin contact.[1][5]

» Respiratory Protection: Handle this chemical in a well-ventilated area, preferably under a
chemical fume hood, to minimize vapor inhalation.[5] If exposure limits are exceeded or
irritation is experienced, a full-face respirator with an appropriate filter should be used.[1]

Experimental Protocol: Safe Handling and Disposal

This section outlines the step-by-step procedures for the safe handling and disposal of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol.

1. Preparation and Handling:
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o Before handling, ensure that an eyewash station and safety shower are readily accessible.[7]

» Work in a well-ventilated area, such as a chemical fume hood.[5]

» Avoid all personal contact with the chemical, including inhalation of vapors.[6]

o Keep the container tightly closed when not in use.[1]

» Store in a cool, dry, and well-ventilated area away from incompatible materials like strong
oxidizing agents and strong bases.

» Do not allow clothing that is wet with the material to remain in contact with the skin.[6]

2. In Case of a Spill:

o For minor spills, remove all ignition sources and clean up the spill immediately using an inert
absorbent material.[6]
o For major spills, evacuate the area and alert emergency responders.[6]

3. First Aid Measures:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[7]

o Skin Contact: If skin contact occurs, immediately wash the affected area with soap and
plenty of water.[5] Remove any contaminated clothing.[5]

 Inhalation: If inhaled, move the individual to fresh air.[5] If breathing becomes difficult,
administer oxygen and seek medical advice.[1][5]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

4. Disposal Plan:

e Dispose of the chemical and its container in accordance with all applicable local, state, and
federal regulations.[1]

¢ Do not dispose of the chemical down the drain.[6]

o Waste material should be handled as hazardous waste and disposed of at an approved
waste disposal facility.

« If possible, consider recycling or reclamation for uncontaminated or unused material.[6]

Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 2-[2-(2-
Chloroethoxy)ethoxy]ethanol, from initial preparation to final disposal.
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Caption: Workflow for handling 2-[2-(2-Chloroethoxy)ethoxy]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

